Cas no 2580210-15-5 (tert-butyl 7-oxa-1-azaspiro3.5nonane-3-carboxylate)

• Product Name: tert-butyl 7-oxa-1-azaspiro3.5nonane-3-carboxylate
• CAS No: 2580210-15-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5660717
• PubChem ID: 165888212
• Update Time: 2025-10-28

tert-butyl 7-oxa-1-azaspiro3.5nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732850
• tert-butyl 7-oxa-1-azaspiro[3.5]nonane-3-carboxylate
• 2580210-15-5
• tert-butyl 7-oxa-1-azaspiro3.5nonane-3-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)9-8-13-12(9)4-6-15-7-5-12/h9,13H,4-8H2,1-3H3
• InChI Key： NFVATWSLMPRBMS-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(C(=O)OC(C)(C)C)CN2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 7-oxa-1-azaspiro3.5nonane-3-carboxylate

Tert-butyl 7-oxa-1-azaspiro[3.5]nonane-3-carboxylate (CAS No. 2580210-15-5): A Versatile Building Block in Modern Organic Synthesis

The compound tert-butyl 7-oxa-1-azaspiro[3.5]nonane-3-carboxylate (CAS No. 2580210-15-5) is a highly specialized and valuable intermediate in the field of organic chemistry. Its unique spirocyclic structure, combining both oxygen and nitrogen heteroatoms, makes it a sought-after building block for pharmaceutical research, agrochemical development, and material science applications. The tert-butyl ester moiety further enhances its stability and reactivity, enabling precise modifications in synthetic pathways.

In recent years, the demand for spirocyclic compounds has surged due to their structural complexity and bioactivity. Researchers are particularly interested in 7-oxa-1-azaspiro[3.5]nonane derivatives for their potential in drug discovery, especially in targeting neurological disorders and metabolic diseases. The carboxylate group in this compound allows for further functionalization, making it a versatile tool for medicinal chemists. This aligns with the growing trend of fragment-based drug design, where small, rigid scaffolds like this are used to optimize binding affinity and selectivity.

From a synthetic perspective, CAS No. 2580210-15-5 is often employed in multicomponent reactions and catalyzed transformations, reflecting the broader shift toward sustainable and efficient methodologies. Its compatibility with transition-metal catalysis and photoredox chemistry positions it at the forefront of modern synthetic strategies. These advancements resonate with the industry's focus on green chemistry and reducing environmental impact, topics frequently searched by professionals and students alike.

The compound's molecular weight and lipophilicity also make it a candidate for prodrug development, a hot topic in pharmaceutical formulation. As the industry explores ways to improve drug delivery and bioavailability, tert-butyl 7-oxa-1-azaspiro[3.5]nonane-3-carboxylate offers a promising scaffold for such innovations. Its rigid ring system can mimic natural product frameworks, a feature highly valued in the search for novel therapeutics.

In addition to its pharmaceutical applications, this compound has garnered attention in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand or monomer underscores its interdisciplinary utility. This versatility is a key reason why searches for spirocyclic carboxylates and heterocyclic building blocks have increased in academic and industrial databases.

Quality control and analytical characterization of CAS No. 2580210-15-5 are critical for its successful application. Techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis are routinely employed to ensure batch consistency. These methods align with the broader emphasis on quality-by-design (QbD) principles in chemical manufacturing, another trending topic in the field.

In summary, tert-butyl 7-oxa-1-azaspiro[3.5]nonane-3-carboxylate represents a convergence of structural ingenuity and practical utility. Its relevance to drug discovery, sustainable synthesis, and advanced materials ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound is poised to play a pivotal role in addressing some of chemistry's most pressing challenges.